Cas no 1067188-90-2 (6-methyl-2-(trifluoromethyl)-1H-Indole)

• Product Name: 6-methyl-2-(trifluoromethyl)-1H-Indole
• CAS No: 1067188-90-2
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 1097868
• PubChem ID: 84619597
• Update Time: 2025-04-20

6-methyl-2-(trifluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(trifluoromethyl)-1H-Indole
• HYMQPICHDYWVPY-UHFFFAOYSA-N
• 1067188-90-2
• SCHEMBL14823132
• 1H-Indole, 6-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C10H8F3N/c1-6-2-3-7-5-9(10(11,12)13)14-8(7)4-6/h2-5,14H,1H3
• InChI Key： HYMQPICHDYWVPY-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C=CC(C)=CC=2N1)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų